Cas no 28240-69-9 (P,P'-1,2-Ethanediylbis-Phosphonous)

• Product Name: P,P'-1,2-Ethanediylbis-Phosphonous
• CAS No: 28240-69-9
• MF: C₂H₄Cl₄P₂
• MW: 231.812678337097
• MDL: MFCD00009609
• CID: 88758
• PubChem ID: 24855843
• Update Time: 2025-04-18

P,P'-1,2-Ethanediylbis-Phosphonous Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(dichlorophosphino)ethane
• dichloro(2-dichlorophosphanylethyl)phosphane
• 1,1-bis(dichlorophosphino)ethane
• 1,2-bis-(dichlorophosphanyl)ethane
• 1,2-Bis(dichlorophosphine)ethane
• Ethylenebis(dichlorophosphine)
• Ethylenebis(phosphonous dichloride)
• P,P'-(1,2-ethanediyl)bis(dichlorophosphane)
• 1,2-Ethanediylbis[phosphonous dichloride]
• P,P′-(1,2-Ethanediyl)bis(dichlorophosphane)
• AE6TUW97XQ
• MFCD00009609
• 1,2-Bi(dichlorophosphino)ethane
• 28240-69-9
• SCHEMBL3073406
• AKOS015914534
• DTXSID3067368
• Phosphonous dichloride, P,P'-1,2-ethanediylbis-
• 1,2-bis(dichlorophosphino)-ethane
• FT-0638770
• A819382
• P,P'-1,2-Ethanediylbis[phosphonous dichloride]
• Bis(1,2-dichlorophosphino)ethane
• 2-bis(chloranyl)phosphanylethyl-bis(chloranyl)phosphane
• dichloro(2-dichlorophosphinoethyl)phosphine
• Phosphonous dichloride, 1,2-ethanediylbis-
• Phosphonous dichloride, ethylenedi-
• 2-(METHYLPHENYL)CARBAMICACIDETHYLESTER
• 1,2-Bis(dichlorophosphino)ethane, 97%
• P,P'-1,2-Ethanediylbis-Phosphonous
• dichloro[2-(dichlorophosphanyl)ethyl]phosphane
• DB-009425

• MDL： MFCD00009609
• Inchi： 1S/C2H4Cl4P2/c3-7(4)1-2-8(5)6/h1-2H2
• InChI Key： SBWAJHLQMFBNIN-UHFFFAOYSA-N
• SMILES： ClP(CCP(Cl)Cl)Cl

Computed Properties

• Exact Mass: 229.85400
• Monoisotopic Mass: 229.854
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 48
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.536 g/mL at 25 °C(lit.)
• Boiling Point: 70 °C/1 mmHg(lit.)
• Flash Point: 70°C/1mm
• Refractive Index: n20/D 1.588(lit.)
• PSA: 27.18000
• LogP: 4.56540
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

P,P'-1,2-Ethanediylbis-Phosphonous Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• TSCA：Yes